4'-(Methylsulfonylamino)acetophenone oxime

• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol
• IUPAC Name: N-[4-(N-hydroxy-C-methylcarbonimidoyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C9H12N2O3S/c1-7(10-12)8-3-5-9(6-4-8)11-15(2,13)14/h3-6,11-12H,1-2H3
• InChI Key: KMCJFKOUJJEHMP-UHFFFAOYSA-N
• Canonical SMILES: CC(=NO)C1=CC=C(C=C1)NS(=O)(=O)C

Description

4'-(Methylsulfonylamino)acetophenone oxime is a useful research compound. Its molecular formula is C9H12N2O3S and its molecular weight is 228.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4′-(Methylsulfonylamino)acetophenone (13-5, 5 mmol) and hydroxylamine hydrochloride (0.695 g, 10 mmol) in pyridine (5 mL) was heated at 70° C. for 3 h. The reaction mixture was cooled to room temperature, diluted with H2O, and extracted with EtOAc several times. The combined organic layers were washed with H2O and brine, dried over MgSO4, filtered, and the filtrate was concentrated in vacuo. The residue was purified by flash column chromatography on silica gel using EtOAc:hexanes (1:1) as eluant to 4′-Methylsulfonylamino)acetophenone oxime (13-8, LJO-299).